Cas no 667912-04-1 (1-({4'-chloro-[1,1'-biphenyl]-4-yl}sulfonyl)-4-methylpiperazine)

• Product Name: 1-({4'-chloro-[1,1'-biphenyl]-4-yl}sulfonyl)-4-methylpiperazine
• CAS No: 667912-04-1
• MF: C₁₇H₁₉ClN₂O₂S
• MW: 350.862962007523
• CID: 5418147
• PubChem ID: 983834
• Update Time: 2023-11-21

1-({4'-chloro-[1,1'-biphenyl]-4-yl}sulfonyl)-4-methylpiperazine Chemical and Physical Properties

Names and Identifiers

• CHEMBL1555696
• F3394-0176
• 1-({4'-chloro-[1,1'-biphenyl]-4-yl}sulfonyl)-4-methylpiperazine
• HMS2431K04
• AKOS000812184
• Z275022204
• MLS000088738
• 667912-04-1
• SR-01000263114
• 1-[(4'-chloro-4-biphenylyl)sulfonyl]-4-methylpiperazine
• SR-01000263114-1
• SMR000072761
• 1-[4-(4-chlorophenyl)phenyl]sulfonyl-4-methylpiperazine
• 1-((4'-chloro-[1,1'-biphenyl]-4-yl)sulfonyl)-4-methylpiperazine
• VU0153668-7
• 1-[(4′-Chloro[1,1′-biphenyl]-4-yl)sulfonyl]-4-methylpiperazine

• Inchi： 1S/C17H19ClN2O2S/c1-19-10-12-20(13-11-19)23(21,22)17-8-4-15(5-9-17)14-2-6-16(18)7-3-14/h2-9H,10-13H2,1H3
• InChI Key： VVFGAIPJNPYEAK-UHFFFAOYSA-N
• SMILES： N1(S(C2=CC=C(C3=CC=C(Cl)C=C3)C=C2)(=O)=O)CCN(C)CC1

Computed Properties

• Exact Mass: 350.0855767g/mol
• Monoisotopic Mass: 350.0855767g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 469
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 49Ų

Experimental Properties

• Density: 1.284±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 489.4±55.0 °C(Predicted)
• pka: 6.03±0.42(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives Chlorinated biphenyls